Cas no 2172195-72-9 (5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride)

• Product Name: 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride
• CAS No: 2172195-72-9
• MF: C₉H₈BrFO₂S
• MW: 279.126024246216
• CID: 6092316
• PubChem ID: 165869670
• Update Time: 2025-06-13

5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride
• 2172195-72-9
• EN300-1451030

• Inchi： 1S/C9H8BrFO2S/c10-7-2-3-8-6(5-7)1-4-9(8)14(11,12)13/h2-3,5,9H,1,4H2
• InChI Key： WNBBREKZLZPVPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2S(=O)(=O)F

Computed Properties

• Exact Mass: 277.94124g/mol
• Monoisotopic Mass: 277.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride

Comprehensive Overview of 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride (CAS No. 2172195-72-9)

5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride (CAS No. 2172195-72-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. This compound, characterized by its unique bromo-substituted indene core and reactive sulfonyl fluoride group, serves as a versatile building block for constructing complex molecular architectures. Its structural features make it particularly valuable in the development of covalent inhibitors, proteolysis-targeting chimeras (PROTACs), and other bioconjugation applications.

The growing interest in sulfonyl fluorides like 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride stems from their exceptional reactivity as electrophilic warheads in chemical biology. Researchers are increasingly exploring their potential in targeted protein degradation and activity-based protein profiling (ABPP), areas that align with current trends in drug discovery and precision medicine. The compound's bromo substituent offers additional opportunities for cross-coupling reactions, making it a valuable intermediate in pharmaceutical synthesis.

From a synthetic chemistry perspective, 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride demonstrates remarkable stability while maintaining high reactivity toward nucleophiles. This balance makes it particularly useful in click chemistry applications and ligand-directed chemistry. Recent studies have highlighted its potential in developing covalent drugs, especially in oncology and inflammatory disease research where irreversible inhibitors show promising therapeutic effects.

The compound's unique properties have made it a subject of interest in high-throughput screening and fragment-based drug discovery. Its indene scaffold provides a rigid framework that can enhance binding affinity, while the sulfonyl fluoride moiety enables selective modification of biological targets. These characteristics position 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride as a valuable tool in addressing current challenges in structure-activity relationship (SAR) studies.

In material science applications, researchers are investigating 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride for its potential in creating novel functional polymers and surface modification agents. The compound's ability to form stable covalent bonds with various nucleophiles makes it attractive for developing advanced materials with tailored properties. This aligns with growing industry demands for smart materials and responsive surfaces in electronics and biomedical devices.

Quality control and characterization of 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for research and development applications. The bromine atom in particular provides a useful handle for X-ray crystallography studies, facilitating structural determination of complex molecular systems.

As the pharmaceutical industry continues to explore covalent drug design strategies, compounds like 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride are becoming increasingly important. Their ability to form selective, irreversible bonds with biological targets offers advantages in drug target engagement and therapeutic efficacy. This has led to heightened interest from both academic researchers and pharmaceutical companies seeking to develop next-generation therapeutics.

From a commercial availability standpoint, 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride (CAS No. 2172195-72-9) is typically supplied as a high-purity research chemical by specialty manufacturers. Proper storage conditions, typically under inert atmosphere at low temperatures, are recommended to maintain its stability. Researchers should consult detailed safety data sheets and handle the compound following established laboratory safety protocols.

The future research directions for 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl fluoride likely include expanded applications in bioconjugation chemistry and exploration of its reactivity with various biological nucleophiles. As the understanding of sulfur(VI)-fluoride exchange (SuFEx) chemistry deepens, this compound may play an increasingly important role in developing new chemical biology tools and therapeutic agents with improved selectivity and potency profiles.